Cas no 2171632-49-6 (3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171632-49-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6395986
• PubChem ID: 165810362
• Update Time: 2025-06-08

3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-({bicyclo[2.2.1]heptan-2-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171632-49-6
• EN300-1489734

• Inchi： 1S/C26H28N2O5/c29-24(30)13-23(25(31)27-22-12-15-9-10-16(22)11-15)28-26(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： CCQBNYLWPYXTOA-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)NC1CC2CCC1C2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171632-49-6)

3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171632-49-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of peptides and proteins. The unique structural features of this compound make it an essential building block in the development of novel therapeutic agents and diagnostic tools.

The bicyclo[2.2.1]heptan-2-yl moiety, a seven-membered ring with a bicyclic structure, provides enhanced stability and conformational rigidity to the molecule. This characteristic is particularly valuable in the context of drug design, where maintaining the desired three-dimensional structure is crucial for achieving optimal biological activity. The Fmoc group, on the other hand, serves as a versatile protecting group for amino acids, facilitating selective deprotection and coupling reactions during peptide synthesis.

Recent studies have highlighted the potential applications of 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic areas. For instance, researchers at the University of California, San Francisco, have demonstrated its utility in the development of peptide-based inhibitors for protein-protein interactions (PPIs). These inhibitors have shown promise in treating diseases such as cancer and neurodegenerative disorders by disrupting aberrant protein interactions that drive disease progression.

In another notable study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) explored the use of this compound in the synthesis of peptide mimetics for targeted drug delivery. The unique combination of the Fmoc protecting group and the bicyclo[2.2.1]heptan-2-yl moiety allowed for precise control over the molecular architecture, enabling the design of highly specific and potent therapeutic agents.

The versatility of 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extends beyond its use in peptide chemistry. It has also found applications in materials science, where its rigid structure and functional groups make it suitable for the development of advanced materials with tailored properties. For example, researchers at MIT have utilized this compound to create self-assembling nanostructures with potential applications in electronics and energy storage.

In addition to its synthetic utility, this compound has been studied for its biological activity. Preliminary studies have shown that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting potential applications as a lead compound for drug discovery efforts targeting metabolic disorders.

The synthesis of 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)propanoic acid typically involves a multi-step process that includes the protection and deprotection of functional groups, as well as selective coupling reactions. The efficiency and purity of these synthetic routes are critical factors that influence the overall yield and quality of the final product.

To ensure high-quality production, advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor and optimize each step of the synthesis process. These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets rigorous standards for use in research and development.

In conclusion, 3-({bicyclo2.2.1heptan-2-yl}carbamoyl)-3-{(9H-fluoren -9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p r o p a n o i c a c i d (CAS No. 2171632-49-6) is a versatile and structurally unique compound with significant potential in various scientific disciplines. Its applications in medicinal chemistry, materials science, and biological research underscore its importance as a key building block for future innovations in these fields.